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Compound of Interest

Compound Name: Boc-D-asp-NH2

Cat. No.: B558558

An In-depth Technical Guide to Boc-D-asp-NH2

This guide provides a comprehensive overview of N-tert-butyloxycarbonyl-D-aspartic acid a-
amide (Boc-D-asp-NH2), a key amino acid derivative in peptide synthesis and pharmaceutical
research. It is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, structure, and applications.

Physicochemical Properties and Specifications

Boc-D-asp-NH2 is an off-white powder utilized as a fundamental building block in the synthesis
of peptides.[1] The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and
solubility, making it highly suitable for constructing complex peptides and other biologically
active molecules.[1]
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Property Value

Molecular Formula CoH16N20s

Molecular Weight 232.23 g/mol [2][3][4][5]16]7118]

CAS Number 200282-47-9[1][2][6][8][9]

Appearance Off-white powder[1]

Purity >97%(8]

Melting Point 103 - 109 °C[1]

Optical Rotation [0]2°D =-16 £ 1 ° (c=1 in MeOH)[1]
Synonyms Boc-D-Asp-NH2, Boc-D-isoasparagine[1][6]

Chemical Structure

The structure of Boc-D-asp-NH2 features a D-aspartic acid core. The alpha-amino group is
protected by a tert-butyloxycarbonyl (Boc) group, and the side chain carboxylic acid is present
as an amide.

Boc Group

D-Aspartic Acid Amide Core
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Caption: Chemical structure of Boc-D-asp-NH2.

Core Applications and Methodologies
Peptide Synthesis

Boc-D-asp-NH2 is a crucial building block in solid-phase peptide synthesis (SPPS), a
cornerstone of pharmaceutical development and research.[1][4] The Boc protecting group is
stable under most basic and nucleophilic conditions, allowing for orthogonal protection
strategies, often in combination with Fmoc-based methods.[10] Its use facilitates the creation of
complex peptides with specific biological activities.[1]

The following diagram outlines a generalized workflow for the incorporation of a Boc-protected
amino acid like Boc-D-asp-NH2 into a growing peptide chain during SPPS.
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Start: Resin with attached peptide chain

Boc Deprotection:
Treat with acid (e.g., TFA)
to remove Boc group from N-terminus

l

Neutralization:
Wash with a base (e.g., DIEA)
to neutralize the protonated amino group

l

Coupling:
Add Boc-D-asp-NH2 and a coupling agent
(e.g., DCC, HBTU) to form a new peptide bond

i A

ST Incomplete
Remove excess reagents and byproducts P

Check for completion
(e.g., Kaiser test)

End: Peptide chain extended by one residue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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